Cas no 100495-95-2 (Tetradecanoic acid, 3-hydroxy-, butyl ester)

• Product Name: Tetradecanoic acid, 3-hydroxy-, butyl ester
• CAS No: 100495-95-2
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 1126888
• Update Time: 2024-07-27

Tetradecanoic acid, 3-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 3-hydroxy-, butyl ester
• Butyl 3-hydroxytetradecanoate

• Inchi： 1S/C18H36O3/c1-3-5-7-8-9-10-11-12-13-14-17(19)16-18(20)21-15-6-4-2/h17,19H,3-16H2,1-2H3
• InChI Key： OVBUFIANQCVGPE-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)CC(O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 300.26658

Experimental Properties

• Density: 0.918±0.06 g/cm3(Predicted)
• Boiling Point: 403.4±18.0 °C(Predicted)
• PSA: 46.53
• pka: 14.35±0.20(Predicted)